Cas no 722549-18-0 ((E)-3-(2-(Trifluoromethyl)phenyl)acrylaldehyde)

(E)-3-(2-(Trifluoromethyl)phenyl)acrylaldehyde structure
722549-18-0 structure
Product Name:(E)-3-(2-(Trifluoromethyl)phenyl)acrylaldehyde
CAS No:722549-18-0
MF:C10H7F3O
MW:200.157193422318
CID:558509
Update Time:2023-08-02

(E)-3-(2-(Trifluoromethyl)phenyl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal,3-[2-(trifluoromethyl)phenyl]-
    • 2-Propenal,3-[2-(trifluoromethyl)phenyl]-(9CI)
    • FCH5740733
    • FCH1403736
    • (E)-3-(2-(trifluoromethyl)phenyl)acrylaldehyde
    • (E)-3-(2-(Trifluoromethyl)phenyl)acrylaldehyde
    • Inchi: 1S/C10H7F3O/c11-10(12,13)9-6-2-1-4-8(9)5-3-7-14/h1-7H/b5-3+
    • InChI Key: LUNJQVCKQZFKCT-HWKANZROSA-N
    • SMILES: FC(C1C=CC=CC=1/C=C/C=O)(F)F

Computed Properties

  • Exact Mass: 200.045
  • Monoisotopic Mass: 200.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.241
  • Boiling Point: 244.5°C at 760 mmHg
  • Flash Point: 102.8°C
  • Refractive Index: 1.498
  • LogP: 2.91750
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD